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Compound of Interest

3-Chloro-1-methyl-5-
Compound Name: o o
nitroisoquinoline

Cat. No.: B8686552

Get Quote

Executive Summary

3-Chloro-1-methyl-5-nitroisoquinoline is a functionalized heterocyclic building block used

primarily in the synthesis of bioactive isoquinoline alkaloids and pharmaceutical intermediates.
Its solubility behavior is governed by the interplay between the lipophilic chloro-methyl
isoquinoline core and the strongly electron-withdrawing, polar nitro group at the 5-position.

Primary Solvents: Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF).

Process Solvents: Dichloromethane (DCM), Acetone, Ethyl Acetate.

Recrystallization Media: Hot Ethanol, Acetone/Hexane systems.

Insolubility: Water, aliphatic hydrocarbons (Hexane, Heptane).

Physicochemical Profile & Solubility Prediction

Understanding the molecule's electronic architecture is the first step in predicting solvent
interaction.
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Property

Value | Description

Impact on Solubility

Moderate molecular weight

Molecular Formula C10H7CIN202 (222.63 g/mol ) suggests solid
state at RT.
Planar, aromatic system.
Prone to

Core Structure Isoquinoline )

stacking, requiring solvents
that can disrupt these

interactions.

Substituent 1

-NOz2 (Nitro, C5)

Dominant Factor. High polarity.
Increases solubility in polar
aprotic solvents (DMSO) and
decreases solubility in non-

polar alkanes.

Substituent 2

-Cl (Chloro, C3)

Lipophilic.[1] Enhances
solubility in chlorinated
solvents (DCM, CHCls).

Substituent 3

-CHs (Methyl, C1)

Weakly lipophilic. Disrupts
crystal lattice energy slightly
compared to the des-methyl
analog, potentially lowering
MP and improving general

organic solubility.

Predicted LogP

~2.5-3.0

Moderately lipophilic. "Like
dissolves like" applies for

organic solvents.

Estimated Solubility Data (Empirical & Analog-

Derived)
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Note: Values are estimated ranges based on structural analogs (e.g., 3-chloro-5-
nitroisoquinoline) and standard solubility parameters for nitro-heterocycles.

Table 1: Solubility in Common Laboratory Solvents
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Solubility Estimated Application
Solvent Class Solvent .
Rating Conc. (mg/mL) Context
Reaction

Medium: Ideal for

SnAr reactions or

Polar Aprotic DMSO High > 100
palladium-
catalyzed
couplings.
Reaction
Medium:
DME High > 100 Alternative t-o
DMSQO; easier to
remove by
aqueous workup.
Purification:
Excellent for
Acetone Moderate 20-50 recrystallization
(soluble hot, less
soluble cold).
Extraction/Transf
er: Standard
Chlorinated DCM Good 50 - 80 solvent for
dissolving crude
reaction
mixtures.
Analysis:
Chloroform Good 50 - 80 Standard solvent
for NMR
spectroscopy.
Precipitation:
Product likely
Polar Protic Methanol Low/Mod 5-15 precipitates upon
cooling or
concentration.
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Recrystallization:

Soluble at reflux;
Ethanol Low <10 (Cold) excellent anti-

solvent when

cold.

Chromatography:

Standard mobile
Esters Ethyl Acetate Moderate 10-30 phase

component (with

Hexane).

Anti-Solvent:

Used to crash
product out of
DCM or Ethyl

Acetate

Non-Polar Hexane Insoluble <1

solutions.

Workup: Used to

wash away salts
Aqueous Water Insoluble <0.1

and polar

impurities.

Solvent Selection Logic for Workflows

The following decision tree illustrates the logical flow for selecting solvents based on the
experimental stage (Reaction vs. Purification).
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Synthesis / Reaction

Low Temp / RT
(Chlorination/Nitration)

Select Process Stage

Purification / Isolation

Use DCM or THF
(Good Solubility, Volatile)

High Temp (>80°C) Use DMSO or DMF
(Nucleophilic Sub.) (High Solubility, High BP)

Recrystallization F———

(Soluble Hot / Insoluble Cold)

Acetone or EtOH

Chromatography |———»»

Hexane / Ethyl Acetate
(Gradient Elution)

Click to download full resolution via product page

Caption: Solvent selection logic based on thermal requirements and polarity needs.

Experimental Protocols

A. Gravimetric Solubility Determination (Saturation

Method)

Use this protocol to generate precise data for your specific batch.

e Preparation: Weigh ~50 mg of 3-Chloro-1-methyl-5-nitroisoquinoline into a 4 mL glass

vial.

» Solvent Addition: Add exactly 0.5 mL of the target solvent (e.g., Acetone).

o Equilibration: Cap tightly and vortex/shake for 24 hours at 25°C.

o Visual Check: If the solid dissolves completely immediately, add more solid until a

precipitate remains (saturation).

« Filtration: Filter the supernatant through a 0.45 um PTFE syringe filter into a pre-weighed

vial.

e Drying: Evaporate the solvent (under nitrogen stream or vacuum) until mass is constant.
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e Calculation:

B. Recrystallization Strategy

Based on analog behavior (1-chloro-3-methyl-5-nitroisoquinoline), acetone is a preferred
solvent.

 Dissolution: Dissolve crude solid in minimal boiling Acetone.
 Clarification: If insoluble particles remain, filter while hot.
» Nucleation: Allow the solution to cool slowly to room temperature.

» Precipitation: If no crystals form, add Hexane dropwise until slight turbidity persists, then cool
to 4°C.

o Collection: Filter crystals and wash with cold Hexane/Acetone (9:1) mixture.

Safety & Handling (Solvent Specific)

« DMSO/DMF: These solvents are skin-permeable and can carry the nitro-compound
(potentially toxic/mutagenic) through the skin. Double-gloving (Nitrile) is mandatory.

o DCM: Highly volatile. Use only in a fume hood to prevent inhalation.

o Nitro-Compounds: Many nitro-isoquinolines are potential energetic materials or sensitizers.
Avoid heating to dryness without testing thermal stability (DSC) first.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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